

# Soraprazan versus proton pump inhibitors

**Author:** Smolecule Technical Support Team. **Date:** February 2026

## Compound Focus: Soraprazan

CAS No.: 261944-46-1

Cat. No.: S595521

Get Quote

## Comparative Overview: P-CABs vs PPIs

The table below summarizes the core differences and comparative performance between P-CABs and PPIs based on available clinical data.

Aspect	Proton Pump Inhibitors (PPIs)	Potassium-Competitive Acid Blockers (P-CABs)
<b>Mechanism of Action</b>	Irreversibly inhibit H <sup>+</sup> /K <sup>+</sup> -ATPase; require acid activation and bind to active pumps [1]	Reversibly and competitively block K <sup>+</sup> site on H <sup>+</sup> /K <sup>+</sup> -ATPase; no acid activation needed [2] [1]
<b>Onset of Action</b>	Slow (can take several days); delayed due to need for systemic absorption and acid activation [1]	Fast (within hours); immediate as drug is already active [2] [1]
<b>Pharmacokinetics</b>	Short half-life; efficacy affected by CYP2C19 polymorphisms and food [3] [1]	Long half-life; consistent efficacy, unaffected by food or CYP2C19 genetics [2] [4] [1]
<b>Acid Suppression</b>	Potent, but can be variable and incomplete, especially at night [1]	More potent and sustained over 24 hours [4] [1] [5]

Aspect	Proton Pump Inhibitors (PPIs)	Potassium-Competitive Acid Blockers (P-CABs)
Efficacy in Erosive Esophagitis	Established high healing rates (e.g., ~83.6%) [1]	Non-inferior or superior to PPIs; faster symptom control in some studies [6] [4] [5]
Efficacy in <i>H. pylori</i> Eradication	Standard of care in triple/quadruple therapy regimens [3]	Superior or comparable eradication rates, particularly against clarithromycin-resistant strains [3] [7]
Typical Safety Profile	Generally well-tolerated; long-term use associated with potential risks (e.g., fractures, infections) [4]	Generally well-tolerated; similar adverse event profile to PPIs in short-term use [4] [7]

## Experimental Data and Clinical Findings

For a researcher, the following synthesized data from recent meta-analyses and systematic reviews may be critical:

- Healing of Erosive Esophagitis (EE):** A 2025 meta-analysis of four RCTs (963 patients) concluded that tegoprazan has a similar healing rate to PPIs (**RR: 1.03, 95% CI: 0.97-1.10**) at both 4 and 8 weeks, with a comparable safety profile [4]. Another network meta-analysis suggested that for EE, vonoprazan 40 mg and tegoprazan 50 mg may be the most effective dosages within the P-CAB class [5].
- H. pylori Eradication:** A meta-analysis of eight RCTs (2,956 patients) found that vonoprazan-based regimens were superior to PPI-based regimens, with a higher intention-to-treat (ITT) eradication rate (**pooled RR: 1.14, 95% CI: 1.08-1.21**). This superiority was maintained across subgroups, including populations with clarithromycin resistance [7]. Another meta-analysis on tegoprazan showed comparable eradication rates to PPIs (78.6% vs. 76.6%) but with a potentially lower rate of adverse events [3].
- Peptic Ulcer Disease:** A 2024 network meta-analysis of 35 RCTs indicated that for peptic ulcer healing at different time points, various PPIs (lansoprazole 30 mg, pantoprazole 40 mg) ranked highest. However, the P-CAB **keverprazan 30 mg** showed the highest ranking for healing gastric/duodenal ulcers [5].

## Key Experimental Protocols Cited

Understanding the methodology behind the data is crucial for professionals. Here are summaries of common protocols from the cited research:

- **In Vitro H,K-ATPase Inhibition Assay (for Soraprazan):**
  - **Enzyme Preparation:** Gastric H,K-ATPase is derived from hog gastric mucosa. The mucosa is homogenized and subjected to differential and density gradient centrifugation to isolate the enzyme [8].
  - **Inhibition Assay:** The inhibitory potency of the compound (e.g., **Soraprazan**) is tested on the isolated enzyme. The IC50 value (concentration that inhibits 50% of enzyme activity) is determined. For **Soraprazan**, the **IC50 was reported as 0.13  $\mu\text{M}$** , indicating high potency [8].
- **In Vivo Animal Models (for Soraprazan):**
  - **Animal Subject:** Female Beagle dogs are often used.
  - **Dosing:** The drug is administered intravenously.
  - **Measurement:** Gastric acid secretion is stimulated by continuous infusion of pentagastrin. The secretion of acid is measured, and the inhibitory effect of the drug is calculated as an ID50 value (dose that inhibits 50% of secretion). **Soraprazan** showed an **ID50 of 1.3  $\mu\text{mol/kg}$**  [8].
- **Clinical Trial Endpoints for GERD/EE:**
  - **Primary Efficacy Endpoint:** The primary outcome is typically the **endoscopic healing rate** of erosive esophagitis after 4 or 8 weeks of treatment, often defined by the Los Angeles (LA) classification system [4].
  - **Safety Assessment: Treatment-emergent adverse events (TEAEs)** are collected throughout the study period and compared between treatment arms. This includes serious adverse events and drug-related adverse events [4].

## Mechanism of Action Visualization

The following diagram illustrates the key mechanistic differences between PPIs and P-CABs at the cellular level.

## Research Status and Context for Soraprazan

While the provided data gives a strong class-level comparison, it is important to contextualize **Soraprazan's** specific research status:

- **Promising Preclinical Profile:** Available data from [8] highlights **Soraprazan's** high in vitro and in vivo potency in animal models, with a profile suggesting greater metabolic stability than earlier compounds.

- **Shift in Clinical Focus:** The bulk of recent clinical research and meta-analyses (2024-2025) focus on other P-CABs that have progressed to widespread clinical use and regulatory approval, such as **vonoprazan**, **tegoprazan**, and **fexuprazan** [6] [3] [2]. This suggests that the clinical development trajectory for **Soraprazan** may have been superseded by these other agents.

### **Need Custom Synthesis?**

Email: [info@smolecule.com](mailto:info@smolecule.com) or [Request Quote Online](#).

## References

1. Advances in Gastroesophageal Reflux Disease Management [mdpi.com]
2. and safety of vonoprazan Efficacy in... versus proton pump inhibitors [pmc.ncbi.nlm.nih.gov]
3. Comparison of tegoprazan-based and proton pump ... [frontiersin.org]
4. Comparative Efficacy and Safety of Tegoprazan Versus ... [pmc.ncbi.nlm.nih.gov]
5. Network Meta-Analysis of Comparing Different Dosages of... [journals.lww.com]
6. Comparing Proton Pump Inhibitors and Emerging Acid ... [pmc.ncbi.nlm.nih.gov]
7. Effectiveness and safety of vonoprazan-based regimens compared ... [link.springer.com]
8. Setting New Standards in Inhibition of Gastric Acid Secretion [sciencedirect.com]

To cite this document: Smolecule. [Soraprazan versus proton pump inhibitors]. Smolecule, [2026]. [Online PDF]. Available at: [<https://www.smolecule.com/products/b595521#soraprazan-versus-proton-pump-inhibitors>]

### **Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

**Need Industrial/Bulk Grade?** Request Custom Synthesis Quote

## Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

### Contact

**Address:** Ontario, CA 91761, United States

**Phone:** (512) 262-9938

**Email:** [info@smolecule.com](mailto:info@smolecule.com)

**Web:** [www.smolecule.com](http://www.smolecule.com)